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Compound of Interest

Compound Name: 2-Methoxybenzyl chloride

Cat. No.: B043206

Essential Safety and Handling Guide for 2-
Methoxybenzyl Chloride

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Methoxybenzyl chloride in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-Methoxybenzyl chloride

Synonyms: o-Anisoyl chloride

Molecular Formula: CH3zOCeH4COCI

CAS Number: 21615-34-9

Hazard Identification and Personal Protective
Equipment (PPE)

2-Methoxybenzyl chloride and its analogs are classified as corrosive and can cause severe
skin burns and eye damage.[1] Vapors may cause severe irritation to the respiratory tract.[2] It
is essential to use appropriate personal protective equipment (PPE) to minimize exposure.
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Summary of Required PPE:

PPE Category Specification Rationale

Chemical safety goggles or a

face shield that complies with )
Protects against splashes and
] OSHA's eye and face
Eye and Face Protection ] ) ] vapors that can cause severe
protection regulations in 29

CFR 1910.133 or European
Standard EN166.[2][3]

eye irritation and burns.[2]

Wear appropriate protective
) ] gloves (e.g., nitrile rubber, Prevents skin contact which
Skin Protection
neoprene) and a lab coat or can cause severe burns.[1][2]

chemical-resistant apron.[2][4]

A NIOSH/MSHA or European
Standard EN 149 approved

_ _ _ Protects against inhalation of
respirator with an appropriate _
) ) ] vapors which can cause
Respiratory Protection filter (e.g., type ABEK) should ) o
_ o respiratory tract irritation and
be used if ventilation is )
chemical burns.[2]

inadequate or if exposure

limits are exceeded.[5]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and ensure the
stability of the chemical.

Step-by-Step Handling Protocol:

o Preparation: Ensure that a safety shower and eyewash station are readily accessible and in
good working order.[3]

» Ventilation: Always handle 2-Methoxybenzyl chloride in a well-ventilated area, preferably
within a chemical fume hood.[2]
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» Dispensing: When transferring the chemical, use caution to avoid splashing. Use
appropriate, corrosion-resistant tools.

» Personal Hygiene: Wash hands thoroughly after handling the chemical.[2]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse. Discard
contaminated shoes.[2]

Storage Requirements:

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong bases, alcohols, and oxidizing agents.[2][3]

o Keep the container tightly closed and protected from moisture.[2]

o Store in a designated corrosives area, and for long-term storage, refrigeration (approximately
4°C) is recommended.[2]

» Do not store in metal containers.[2]

Disposal Plan

Proper disposal of 2-Methoxybenzyl chloride and its contaminated waste is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

o Container Management: Do not dispose of the chemical in drains or sewers.[6] Collect all
waste in a designated, properly labeled, and sealed container.

o Spill Residue: Absorb any spills with an inert material such as dry sand or earth and place it
into a chemical waste container.[2]

» Professional Disposal: Dispose of the chemical waste through a licensed and approved
waste disposal company.[6]

o Packaging Disposal: Contaminated packaging should be triple-rinsed and disposed of as
hazardous waste or reconditioned by a licensed professional.[6]
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Experimental Workflow

The following diagram illustrates a typical workflow for an experiment involving 2-
Methoxybenzyl chloride.
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Caption: Experimental workflow for handling 2-Methoxybenzyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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